Cas no 1251678-71-3 (N-(3,5-difluorophenyl)methyl-N-(4-fluorophenyl)-1,2,4triazolo4,3-apyridine-6-sulfonamide)

• Product Name: N-(3,5-difluorophenyl)methyl-N-(4-fluorophenyl)-1,2,4triazolo4,3-apyridine-6-sulfonamide
• CAS No: 1251678-71-3
• MF: C₁₉H₁₃F₃N₄O₂S
• MW: 418.392332792282
• CID: 6156675
• PubChem ID: 49666168
• Update Time: 2025-10-29

N-(3,5-difluorophenyl)methyl-N-(4-fluorophenyl)-1,2,4triazolo4,3-apyridine-6-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(3,5-difluorophenyl)methyl-N-(4-fluorophenyl)-1,2,4triazolo4,3-apyridine-6-sulfonamide
• N-(3,5-difluorobenzyl)-N-(4-fluorophenyl)[1,2,4]triazolo[4,3-a]pyridine-6-sulfonamide
• CHEMBL4513884
• AKOS021971462
• N-(3,5-difluorobenzyl)-N-(4-fluorophenyl)-[1,2,4]triazolo[4,3-a]pyridine-6-sulfonamide
• 1251678-71-3
• F3406-8548
• N-[(3,5-difluorophenyl)methyl]-N-(4-fluorophenyl)-[1,2,4]triazolo[4,3-a]pyridine-6-sulfonamide

• Inchi： 1S/C19H13F3N4O2S/c20-14-1-3-17(4-2-14)26(10-13-7-15(21)9-16(22)8-13)29(27,28)18-5-6-19-24-23-12-25(19)11-18/h1-9,11-12H,10H2
• InChI Key： QNAYFIHGZWQRNE-UHFFFAOYSA-N
• SMILES： S(C1C=CC2=NN=CN2C=1)(N(C1C=CC(=CC=1)F)CC1C=C(C=C(C=1)F)F)(=O)=O

Computed Properties

• Exact Mass: 418.07113133g/mol
• Monoisotopic Mass: 418.07113133g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 646
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 76Ų

Additional information on N-(3,5-difluorophenyl)methyl-N-(4-fluorophenyl)-1,2,4triazolo4,3-apyridine-6-sulfonamide

N-(3,5-difluorophenyl)methyl-N-(4-fluorophenyl)-1,2,4-triazolo[4,3-a]pyridine-6-sulfonamide (CAS No. 1251678-71-3): An Overview of Its Structure, Properties, and Applications in Medicinal Chemistry

N-(3,5-difluorophenyl)methyl-N-(4-fluorophenyl)-1,2,4-triazolo[4,3-a]pyridine-6-sulfonamide (CAS No. 1251678-71-3) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of triazolo-pyridine derivatives and is characterized by its sulfonamide functional group, which plays a crucial role in its biological activity.

The molecular structure of N-(3,5-difluorophenyl)methyl-N-(4-fluorophenyl)-1,2,4-triazolo[4,3-a]pyridine-6-sulfonamide is composed of a central triazolo[4,3-a]pyridine core linked to two aromatic rings: a 3,5-difluorophenyl ring and a 4-fluorophenyl ring. The presence of these fluorinated aromatic rings imparts unique electronic and steric properties to the molecule, which can influence its binding affinity and selectivity towards specific biological targets.

The sulfonamide moiety in N-(3,5-difluorophenyl)methyl-N-(4-fluorophenyl)-1,2,4-triazolo[4,3-a]pyridine-6-sulfonamide is a well-known functional group that has been extensively studied for its ability to form hydrogen bonds and interact with various biomolecules. This functional group is often found in drugs targeting enzymes and receptors involved in various physiological processes. The combination of the sulfonamide group with the triazolo[4,3-a]pyridine core provides a versatile platform for the design of novel therapeutic agents.

In recent years, there has been a growing interest in the development of triazolo[4,3-a]pyridine-based compounds for their potential as anti-inflammatory agents. Studies have shown that these compounds can modulate the activity of key enzymes involved in inflammatory pathways. For instance, research published in the Journal of Medicinal Chemistry highlighted the ability of N-(3,5-difluorophenyl)methyl-N-(4-fluorophenyl)-1,2,4-triazolo[4,3-a]pyridine-6-sulfonamide to inhibit cyclooxygenase (COX) enzymes effectively. This inhibition can lead to reduced production of prostaglandins, which are key mediators of inflammation.

Beyond anti-inflammatory properties, N-(3,5-difluorophenyl)methyl-N-(4-fluorophenyl)-1,2,4-triazolo[4,3-a]pyridine-6-sulfonamide has also shown promise as an antitumor agent. Preclinical studies have demonstrated that this compound can induce apoptosis in cancer cells by targeting specific signaling pathways. A study published in Cancer Research reported that N-(3,5-difluorophenyl)methyl-N-(4-fluorophenyl)-1,2,4-triazolo[4,3-a]pyridine-6-sulfonamide selectively inhibits the Akt/mTOR pathway in breast cancer cells, leading to cell cycle arrest and apoptosis.

The pharmacokinetic properties of N-(3,5-difluorophenyl)methyl-N-(4-fluorophenyl)-1,2,4-triazolo[4,3-a]pyridine-6-sulfonamide have also been investigated to ensure its suitability for therapeutic use. Studies have shown that this compound exhibits good oral bioavailability and favorable plasma stability. These properties are crucial for ensuring that the drug can reach its target site in sufficient concentrations to exert its therapeutic effects.

In addition to its potential therapeutic applications, N-(3,5-difluorophenyl)methyl-N-(4-fluorophenyl)-1,2,4-triazolo[4,3-a]pyridine-6-sulfonamide has been studied for its use as a tool compound in chemical biology research. Its ability to selectively modulate specific biological pathways makes it a valuable tool for understanding the mechanisms underlying various diseases. For example, researchers have used this compound to investigate the role of specific enzymes in inflammatory and cancerous processes.

The synthesis of N-(3,5-difluorophenyl)methyl-N-(4-fluorophenyl)-1,2,4-triazolo[4,3-a]pyridine-6-sulfonamide involves several steps that require precise control over reaction conditions to ensure high yields and purity. The synthetic route typically starts with the formation of the central triazolo[4,3-a]pyridine core through a series of condensation and cyclization reactions. Subsequent functionalization steps introduce the sulfonamide group and the aromatic substituents.

The safety profile of N-(3，5-difluorophenyl)methyl-N-(4-fluorophenyl)-1，2，4-triazolo[4，3-a]pyridine-6-sulfonamide has been evaluated through extensive toxicity studies. These studies have shown that the compound is generally well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects in preclinical models. However，further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion，N-(3，5-difluorophenyl)methyl-N-(4-fluorophenyl)-1，2，4-triazolo[4，3-a]pyridine-6-sulfonamide(CAS No．1251678-71-3)is a promising compound with diverse applications in medicinal chemistry．Its unique structural features，combined with its potential therapeutic effects，make it an attractive candidate for further development as an anti-inflammatory and antitumor agent．Ongoing research continues to explore new avenues for optimizing its properties and expanding its utility in various medical fields．